Cas no 1361860-99-2 (4-(2,5-Dichlorophenyl)-2,3,5,6-tetrafluoropyridine)

• Product Name: 4-(2,5-Dichlorophenyl)-2,3,5,6-tetrafluoropyridine
• CAS No: 1361860-99-2
• MF: C₁₁H₃Cl₂F₄N
• MW: 296.047834634781
• CID: 4922755
• Update Time: 2025-05-22

4-(2,5-Dichlorophenyl)-2,3,5,6-tetrafluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dichlorophenyl)-2,3,5,6-tetrafluoropyridine

• Inchi： 1S/C11H3Cl2F4N/c12-4-1-2-6(13)5(3-4)7-8(14)10(16)18-11(17)9(7)15/h1-3H
• InChI Key： MPPPFUJORADQRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=C(N=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9

Additional information on 4-(2,5-Dichlorophenyl)-2,3,5,6-tetrafluoropyridine

Comprehensive Overview of 4-(2,5-Dichlorophenyl)-2,3,5,6-tetrafluoropyridine (CAS No. 1361860-99-2)

4-(2,5-Dichlorophenyl)-2,3,5,6-tetrafluoropyridine (CAS No. 1361860-99-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and advanced material science. This compound, characterized by its unique tetrafluoropyridine backbone and 2,5-dichlorophenyl substitution, exhibits remarkable chemical stability and reactivity, making it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated pyridines", "applications of dichlorophenyl compounds", and "CAS 1361860-99-2 supplier", reflecting its growing demand in R&D and commercial applications.

The molecular structure of 4-(2,5-Dichlorophenyl)-2,3,5,6-tetrafluoropyridine combines the electron-withdrawing properties of fluorine atoms with the steric influence of chlorine substituents, enabling selective reactions in cross-coupling and nucleophilic substitution processes. This aligns with current trends in sustainable chemistry, where precision functionalization of aromatic systems is critical for minimizing waste. Searches for "green synthesis of halogenated pyridines" and "fluorinated heterocycles in drug discovery" highlight its relevance in eco-friendly methodologies and life sciences. The compound’s thermal stability (up to 300°C) further supports its use in high-performance materials, such as liquid crystals or OLED components, addressing queries like "heat-resistant fluoropyridines for electronics".

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Emerging applications in nanotechnology and energy storage further elevate the profile of 4-(2,5-Dichlorophenyl)-2,3,5,6-tetrafluoropyridine. Its potential as a ligand in perovskite solar cells or as a precursor for conductive polymers aligns with trending topics like "fluoropyridines in renewable energy materials". Computational chemistry studies, often searched as "DFT calculations on dichlorophenyl-tetrafluoropyridine", provide insights into its electronic properties, facilitating rational design in material science. The compound’s versatility ensures its continued relevance across interdisciplinary research, from medicinal chemistry to advanced manufacturing.

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